Cas no 1207020-41-4 (2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide
• CAS No: 1207020-41-4
• MF: C₁₈H₁₉F₂NO₃S
• MW: 367.410170793533
• CID: 6211534
• PubChem ID: 45561182
• Update Time: 2025-10-10

2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide
• F5831-9357
• AKOS024520781
• SR-01000925247
• VU0522428-1
• 1207020-41-4
• SR-01000925247-1
• 2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzenesulfonamide
• 2,6-difluoro-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide
• 2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C18H19F2NO3S/c19-15-7-4-8-16(20)17(15)25(22,23)21-13-18(9-11-24-12-10-18)14-5-2-1-3-6-14/h1-8,21H,9-13H2
• InChI Key： UMLJNTTUCKKVEG-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCC1(C2C=CC=CC=2)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 367.10537097g/mol
• Monoisotopic Mass: 367.10537097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide

Professional Introduction to 2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide (CAS No: 1207020-41-4)

2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1207020-41-4, represents a unique molecular structure that combines fluorine atoms with a sulfonamide functional group, making it a promising candidate for various biological and chemical applications.

The molecular framework of 2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide incorporates several key structural features that contribute to its potential utility. The presence of fluorine atoms at the 2 and 6 positions of the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the sulfonamide group at the nitrogen position introduces polarity and reactivity, enabling interactions with biological targets such as enzymes and receptors.

The< strong>4-phenyloxan-4-yl moiety in the compound's name is particularly noteworthy, as it introduces a cyclic aromatic structure that can influence the compound's binding affinity and pharmacokinetic properties. This part of the molecule may contribute to its ability to interact with specific biological pathways, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives for their potential therapeutic applications. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine atoms into sulfonamide structures has further expanded their pharmacological potential by enhancing their metabolic stability and bioavailability.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug discovery. The< strong>2,6-difluoro substitution pattern in 2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide is particularly interesting because it balances lipophilicity with polar interactions, making it an ideal candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of fluorine atoms and the sulfonamide group provides a versatile platform for structure-based drug design. Researchers can modify various parts of the molecule to optimize its biological activity while maintaining its core structural features.

The< strong>4-phenyloxan-4-yl group adds another layer of complexity to the compound's structure, offering opportunities for further derivatization and functionalization. This moiety may serve as a handle for chemical modifications that could enhance binding affinity or improve pharmacokinetic properties.

In addition to its potential therapeutic applications, 2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide may also find utility in other areas of chemical research. For instance, its unique structure could make it a valuable tool for studying molecular interactions at the interface of chemistry and biology. The compound's ability to interact with biological targets could provide insights into mechanisms of disease and help identify new therapeutic strategies.

The synthesis of< strong>2,6-difluoro-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms into aromatic rings typically requires specialized synthetic methodologies to ensure high yields and purity. However, advances in synthetic chemistry have made it increasingly feasible to incorporate fluorine atoms into complex molecules with precision.

The sulfonamide group also requires careful handling during synthesis to avoid unwanted side reactions. Nevertheless, modern synthetic techniques have improved our ability to construct sulfonamide derivatives efficiently. These advancements have made it possible to explore a wider range of sulfonamide-based compounds for their potential applications.

The< strong>CAS number 1207020-41-4 provides a unique identifier for this compound, ensuring consistency in scientific literature and patent filings. This standardized nomenclature system is essential for researchers who need to reference specific compounds accurately across different studies and publications.

In conclusion,< strong>2,6-difluoro-N-(4-phenyloxan-4-ylmethylbenzene)-1-sulfonamide is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule in drug development. The combination of fluorine atoms and the sulfonamide group provides a versatile platform for structure-based drug design, while the< strong>4-phenoxyxanyl moiety adds another layer of complexity that could enhance its biological activity.